1-(2-Amino-6-chloro-9H-purin-9-yl)ethanone

• Molecular Formula: C7H6ClN5O
• Molecular Weight: 211.61 g/mol
• IUPAC Name: 1-(2-amino-6-chloropurin-9-yl)ethanone
• InChI: InChI=1S/C7H6ClN5O/c1-3(14)13-2-10-4-5(8)11-7(9)12-6(4)13/h2H,1H3,(H2,9,11,12)
• InChI Key: GFYVWLSUWPYDTJ-UHFFFAOYSA-N
• SMILES: CC(=O)N1C=NC2=C1N=C(N=C2Cl)N

Description

1-(2-Amino-6-chloro-9H-purin-9-yl)ethanone is a useful research compound. Its molecular formula is C7H6ClN5O and its molecular weight is 211.61 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(2-Amino-6-chloro-9H-purin-9-yl)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(2-Amino-6-chloro-9H-purin-9-yl)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

A mixture of 204.2 g (2.00 mol) of acetic anhydride, 202.4 g (2.00 mol) of triethylamine and 169.6 g (1.00 mol) of 2-amino-6-chloropurine was stirred at 80° C. for 1 hour. The resulting suspension was cooled at 25° C., and thereafter diluted with 400 mL of toluene, and the diluted solution was filtered. The resulting crystals were suspended in 300 mL of isopropanol, and the suspension was filtered again. The resulting crystals were dried at 60° C. under reduced pressure, to give 211.8 g of white powder of 9-acetyl-2-amino-6-chloropurine (yield 100%).

Synthesis routes and methods II

Procedure details

2-Amino-6-chloropurine (150 g, 0.89 mol) and acetic anhydride (108 g, 1.06 mol) were added to N,N-dimethylacetamide (350 ml), and the mixture was heated to 50-60° C. and stirred for 4 hr. The reaction mixture was cooled and filtrated. The obtained crystals were washed with isopropanol (400 ml) and dried at 80° C. under reduced pressure to give 9-acetyl-2-amino-6-chloropurine as a pale-yellow powder (187 g, yield 99.0%).